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Compound of Interest

Compound Name: 6-Phenylundecane

Cat. No.: B1198628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 6-
phenylundecane, an aromatic hydrocarbon. The information is presented in a structured

format to facilitate easy reference and comparison. Detailed experimental protocols for the

determination of key physical characteristics are also included, accompanied by workflow

diagrams to illustrate the procedural steps.

Core Physical and Chemical Properties
6-Phenylundecane, with the chemical formula C₁₇H₂₈, is an organic compound featuring a

phenyl group attached to the sixth carbon of an undecane chain.[1] Its physical properties are

characteristic of a nonpolar aromatic hydrocarbon.

Quantitative Data Summary
The following table summarizes the key physical and computed properties of 6-
phenylundecane and its related isomers for comparative purposes.
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Property 6-Phenylundecane
1-Phenylundecane
(Isomer)

2-Phenyldodecane
(Isomer)

Molecular Formula C₁₇H₂₈[1] C₁₇H₂₈ C₁₈H₃₀[2][3][4]

Molecular Weight 232.4 g/mol [1] 232.40 g/mol 246.43 g/mol [2][3][4]

Boiling Point Not explicitly found 316 °C (lit.)
323.3 °C at 760

mmHg[3][4]

Melting Point Not explicitly found -5 °C (lit.) Not explicitly found

Density Not explicitly found
0.855 g/mL at 25 °C

(lit.)
0.855 g/cm³[3]

Refractive Index Not explicitly found n20/D 1.482 (lit.) Not explicitly found

Vapor Pressure Not explicitly found Not explicitly found
0.0005 mmHg at

25°C[3]

Flash Point Not explicitly found 113 °C - closed cup 145.2 °C[3]

XLogP3-AA

(Lipophilicity)
7.4[1] Not explicitly found 7.9[2][3]

Note: Experimental data for 6-phenylundecane is not readily available in the searched

literature. The data for its isomers, 1-phenylundecane and 2-phenyldodecane, are provided for

reference and estimation purposes.

Experimental Protocols for Property Determination
The following sections detail standard laboratory procedures for measuring the primary

physical properties of liquid aromatic hydrocarbons like 6-phenylundecane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 6-phenylundecane, which has a relatively high boiling point,

several methods can be employed.

Methodology: Thiele Tube Method
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This method is suitable for small sample volumes.[5]

Sample Preparation: A small amount (0.5-1 mL) of 6-phenylundecane is placed into a small

test tube (Durham tube).[5]

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample.[5]

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling point oil (e.g., mineral oil).[5]

Heating: The side arm of the Thiele tube is gently and continuously heated.[5] This induces

convection currents in the oil, ensuring uniform temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled,

followed by the vapor of the sample, creating a steady stream of bubbles.[5][6]

Boiling Point Reading: The heat is removed once a vigorous stream of bubbles is observed.

The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops

and the liquid just begins to enter the capillary tube.[6] This indicates that the vapor pressure

of the sample is equal to the atmospheric pressure.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. Video: Boiling Points - Concept [jove.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 6-Phenylundecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198628#what-are-the-physical-properties-of-6-
phenylundecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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